1-Phenyl-1,2-propanedione

• IUPAC Name: 1-phenylpropane-1,2-dione
• InChI: InChI=1S/C9H8O2/c1-7(10)9(11)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key: BVQVLAIMHVDZEL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=O)C1=CC=CC=C1
• Molecular Formula: C9H8O2
• DSSTOX Substance ID: DTXSID3060372
• Molecular Weight: 148.16 g/mol
• Physical Description: Yellow liquid; [Sigma-Aldrich MSDS], Liquid, yellow oily liquid with a pungent plastic odour
• Boiling Point: 103.00 to 105.00 °C. @ 14.00 mm Hg
• Solubility: 2.6 mg/mL at 20 °C, insoluble in water; soluble in organic solvents, oils, miscible at room temperature (in ethanol)
• Density: 1.096-1.116
• CAS RN: 579-07-7
• Melting Point: < 20 °C

Description

1-Phenyl-1,2-propanedione is a volatile flavor compound found in khat leaves and cambará honey.

Synthesis Analysis

The enantioselective hydrogenation of 1-phenyl-1,2-propanedione over Pt colloids has been studied. More details about the synthesis process can be found in the relevant papers.

Molecular Structure Analysis

The molecular formula of 1-Phenyl-1,2-propanedione is C9H8O2. Its molecular weight is 148.1586. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The hydrogenation of 1‐phenyl‐1,2‐propanedione was carried out in a type‐316 stainless steel Parr reactor at room temperature (i.e. ~298 K) and a constant hydrogen pressure of 40 bar. More details about the chemical reactions can be found in the relevant papers.

Physical And Chemical Properties Analysis

1-Phenyl-1,2-propanedione is a liquid with a refractive index of 1.532. It has a boiling point of 103-105 °C/14 mmHg and a density of 1.101 g/mL at 25 °C.

Scientific Research Applications

Enantioselective Hydrogenation

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Safety and Hazards

1-Phenyl-1,2-propanedione is classified as a combustible liquid. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It should be used only outdoors or in a well-ventilated area. In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Mechanism of Action

Target of Action

1-Phenyl-1,2-propanedione, also known as Acetylbenzoyl , is a chemical compound that primarily targets the respiratory system

Mode of Action

It has been studied in the context of enantioselective hydrogenation over pt colloids . This suggests that the compound may interact with its targets through a hydrogenation process, leading to changes in the chemical structure of the target molecules.

Biochemical Pathways

1-Phenyl-1,2-propanedione is an α-diketone . It is found in coffee and is a part of the plant metabolite biochemical pathway . .

Pharmacokinetics

Its physical properties such as boiling point (103-105 °c/14 mmhg) and density (1101 g/mL at 25 °C) have been reported . These properties can influence the compound’s bioavailability and pharmacokinetics.

Result of Action

It is known to cause nausea and vomiting , suggesting that it may have some toxic effects at the cellular level.

Action Environment

The action of 1-Phenyl-1,2-propanedione can be influenced by various environmental factors. For instance, it is known to degrade during long-term storage . Also, it is recommended to avoid dust formation and release into the environment . These factors can influence the compound’s action, efficacy, and stability.

Synthesis routes and methods I

Procedure details

6.0 kg (44.78 moles) of propiophenone and 92 g of anhydrous aluminum chloride were added to 6 liters of ether followed by 17.2 kg (107.5 mole) of bromine at a rate to maintained a gentle reflux. When the addition was complete (approximately 6 hours), the mixture was heated to reflux overnight and then the solvent was removed under vacuum to obtain a lachrymatory dark red/orange oil. The oil was slowly added to a solution of 2.81 kg (122.2 mmole)of sodium in 45 l of methanol while maintaining the temperature below 20° C. When the addition was complete, 12.5 liters of concentrated hydrochloric acid were added and the mixture was stirred at room temperature for 1 hour. The precipitate was filtered off and the filtrate reduced in volume to approximately 25 liters by distillation of the methanol. The residue was partitioned between 10 liters of chloroform and 10 liters of water. Then, the organic phase was separated and the aqueous phase extracted twice with 5 liters of chloroform. The combined chloroform solutions were dried over sodium sulfate and evaporated to dryness. The residue was fractionally distilled under vacuum through a 30 cm Fenske column to obtain 5.7 kg of 1-phenylpropane-1,2-dione (86% yield) and a boiling point of 77°-85° C. at 1-2 mm Hg.

Synthesis routes and methods II

Procedure details

Q & A

Q1: What is the molecular formula and weight of 1-Phenyl-1,2-propanedione?

A1: 1-Phenyl-1,2-propanedione has the molecular formula C₉H₈O₂ and a molecular weight of 148.16 g/mol. []

Q2: What spectroscopic data is available for characterizing 1-Phenyl-1,2-propanedione?

A2: Researchers utilize techniques like Nuclear Magnetic Resonance (NMR) [], Infrared (IR) spectroscopy [, ], and Gas-Phase Electron Diffraction [] to study the structure and conformation of 1-phenyl-1,2-propanedione.

Q3: What is the role of 1-Phenyl-1,2-propanedione in organic synthesis?

A3: 1-Phenyl-1,2-propanedione serves as a valuable starting material in organic synthesis. For instance, researchers have utilized it to synthesize 2-(disubstituted amino)-5(4)phenylimidazoles through reaction with 1,1-disubstituted guanidines. []

Q4: How is 1-Phenyl-1,2-propanedione used in the synthesis of Ynones?

A4: 1-Phenyl-1,2-propanedione-2-oxime thiosemicarbazone, a derivative of 1-phenyl-1,2-propanedione, is used to functionalize polystyrene resin-supported Pd(0) complexes. These complexes catalyze the coupling reaction between acyl chlorides and terminal alkynes to produce Ynones in good to high yields under copper-free and solvent-free conditions. []

Q5: How does 1-Phenyl-1,2-propanedione contribute to the development of dental materials?

A5: 1-Phenyl-1,2-propanedione (PPD) acts as an effective photoinitiator for the polymerization of dental composite resins. Research indicates that PPD demonstrates comparable photosensitization efficiency to camphorquinone (CQ), another common photoinitiator. Combining PPD and CQ can exhibit a synergistic effect, improving properties such as diametral tensile strength and solubility of the cured composite. []

Q6: How is computational chemistry employed to study 1-Phenyl-1,2-propanedione?

A7: Density functional theory (DFT) calculations are valuable tools for investigating the interactions between 1-phenyl-1,2-propanedione, chiral modifiers (like cinchonidine), and platinum surfaces in the context of enantioselective hydrogenation reactions. These calculations provide insights into the stability of different molecular complexes and help elucidate the factors influencing enantioselectivity. []

Q7: How is 1-Phenyl-1,2-propanedione quantified in various matrices?

A8: High-performance liquid chromatography (HPLC) [, ], coupled with UV detection, is a common method for quantifying 1-Phenyl-1,2-propanedione, particularly in pharmaceutical formulations. This technique allows separation and quantification of the compound even in the presence of degradation products.

Q8: How is 1-Phenyl-1,2-propanedione used in analytical chemistry?

A9: 1-Phenyl-1,2-propanedione-2-oxime thiosemicarbazone (PPDOT) forms a colored complex with nickel(II), enabling the spectrophotometric determination of nickel(II) in various samples, including hydrogenated vegetable oil and chocolate. []

Q9: What analytical techniques are used for determining trace amounts of silver using 1-Phenyl-1,2-propanedione?

A10: Researchers employ 1-phenyl-1,2-propanedione-2-oximethiosemicarbazone (PPDOT) as a complexing agent in Dispersive Liquid-Liquid Microextraction (DLLME) to preconcentrate silver ions from samples like natural water and photographic film. The preconcentrated silver is then quantified using Flame Atomic Absorption Spectrometry (FAAS). This method offers high sensitivity and accuracy for trace silver analysis. []